Cas no 1235341-29-3 (1-(5-fluoro-2-methoxybenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine)

• Product Name: 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine
• CAS No: 1235341-29-3
• MF: C₁₃H₁₆F₄N₂O₃S
• MW: 356.336356163025
• CID: 6420955
• PubChem ID: 49720681
• Update Time: 2025-06-09

1-(5-fluoro-2-methoxybenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine
• 1-(5-fluoro-2-methoxyphenyl)sulfonyl-4-(2,2,2-trifluoroethyl)piperazine
• Piperazine, 1-[(5-fluoro-2-methoxyphenyl)sulfonyl]-4-(2,2,2-trifluoroethyl)-
• 1-((5-fluoro-2-methoxyphenyl)sulfonyl)-4-(2,2,2-trifluoroethyl)piperazine
• F5860-4756
• 1235341-29-3
• AKOS024525704

• Inchi： 1S/C13H16F4N2O3S/c1-22-11-3-2-10(14)8-12(11)23(20,21)19-6-4-18(5-7-19)9-13(15,16)17/h2-3,8H,4-7,9H2,1H3
• InChI Key： IBOALXBTWOQGID-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC(F)=CC=C2OC)(=O)=O)CCN(CC(F)(F)F)CC1

Computed Properties

• Exact Mass: 356.08177620g/mol
• Monoisotopic Mass: 356.08177620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine

Recent Advances in the Study of 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine (CAS: 1235341-29-3)

The compound 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine (CAS: 1235341-29-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonyl and trifluoroethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of the synthetic route for 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The researchers employed a multi-step process involving sulfonylation of 5-fluoro-2-methoxybenzenesulfonyl chloride with 4-(2,2,2-trifluoroethyl)piperazine, followed by purification via column chromatography. This advancement is expected to facilitate further preclinical and clinical investigations.

Pharmacological evaluations have revealed that this compound exhibits high affinity for serotonin (5-HT) receptors, particularly the 5-HT_2A and 5-HT₆ subtypes. In vitro assays demonstrated potent antagonistic activity, suggesting potential applications in the treatment of psychiatric disorders such as schizophrenia and depression. Additionally, its ability to cross the blood-brain barrier (BBB) efficiently was confirmed through in vivo studies in rodent models, highlighting its suitability for CNS-targeted therapies.

Recent preclinical trials have further explored the therapeutic potential of 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine in neurodegenerative diseases. A 2023 study in Neuropharmacology reported that the compound significantly reduced amyloid-beta plaque formation in a transgenic mouse model of Alzheimer's disease. The researchers attributed this effect to the molecule's dual action as a 5-HT₆ receptor antagonist and a modulator of gamma-secretase activity. These findings open new avenues for the development of multifunctional agents in neurodegenerative therapy.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, potential off-target effects, and long-term safety profiles require further investigation. Ongoing research is addressing these concerns through structure-activity relationship (SAR) studies and the development of analogs with improved pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the progression of this compound into clinical trials.

In conclusion, 1-(5-fluoro-2-methoxybenzenesulfonyl)-4-(2,2,2-trifluoroethyl)piperazine (CAS: 1235341-29-3) represents a promising candidate for the treatment of CNS disorders and neurodegenerative diseases. Recent advancements in its synthesis, pharmacological characterization, and therapeutic applications underscore its potential as a lead compound for future drug development. Continued research and collaboration will be essential to fully realize its clinical benefits.